Cas no 2090743-77-2 (3,4-Quinolinediamine, 8-bromo-5-chloro-N4-ethyl-)

• Product Name: 3,4-Quinolinediamine, 8-bromo-5-chloro-N4-ethyl-
• CAS No: 2090743-77-2
• MF: C₁₁H₁₁BrClN₃
• MW: 300.582140207291
• CID: 5267371
• Update Time: 2025-05-23

3,4-Quinolinediamine, 8-bromo-5-chloro-N4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 8-bromo-5-chloro-N4-ethyl-

• Inchi： 1S/C11H11BrClN3/c1-2-15-11-8(14)5-16-10-6(12)3-4-7(13)9(10)11/h3-5H,2,14H2,1H3,(H,15,16)
• InChI Key： ITCTVYJVAVJLIV-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Cl)C=CC=2Br)C(NCC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 8-bromo-5-chloro-N4-ethyl-

Comprehensive Overview of 3,4-Quinolinediamine, 8-bromo-5-chloro-N4-ethyl- (CAS No. 2090743-77-2)

3,4-Quinolinediamine, 8-bromo-5-chloro-N4-ethyl- (CAS No. 2090743-77-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The quinoline core, combined with bromo and chloro substituents, offers a versatile scaffold for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential in kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions in precision medicine.

The compound's N4-ethyl modification enhances its lipophilicity, improving membrane permeability—a critical factor in bioavailability optimization. This feature addresses a common challenge in drug development, as highlighted in recent AI-driven molecular design studies. With the rise of computational chemistry tools, 2090743-77-2 has been modeled for structure-activity relationship (SAR) analyses, making it a subject of interest in virtual screening pipelines. Its 8-bromo-5-chloro pattern also suggests utility in cross-coupling reactions, a hotspot in catalysis research.

In agrochemical applications, derivatives of 3,4-Quinolinediamine have shown promise as plant growth regulators, coinciding with the global push for sustainable agriculture. The halogenated quinoline structure may contribute to pest resistance mechanisms, a topic frequently searched in crop protection forums. Notably, its environmental degradation profile is under scrutiny, reflecting the industry's focus on green chemistry principles.

From a synthetic perspective, CAS 2090743-77-2 requires meticulous handling due to its reactive sites. Recent patent literature emphasizes scalable routes for its production, leveraging flow chemistry techniques to reduce waste. This aligns with the circular economy trend, a frequently queried term in chemical manufacturing SEO metrics.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, methods widely discussed in quality control communities. Its stability under various pH conditions is another area of investigation, particularly for formulation scientists optimizing drug delivery systems.

In summary, 3,4-Quinolinediamine, 8-bromo-5-chloro-N4-ethyl- represents a multifaceted tool for researchers tackling challenges in drug discovery and agrochemical innovation. Its structural versatility and applicability in cutting-edge fields like AI-assisted drug design ensure its relevance in contemporary scientific discourse.